Cas no 1256481-71-6 ((5-Chloro-2-fluorophenyl)acetic acid ethyl ester)

• Product Name: (5-Chloro-2-fluorophenyl)acetic acid ethyl ester
• CAS No: 1256481-71-6
• MF: C₁₀H₁₀ClFO₂
• MW: 216.636605739594
• MDL: MFCD11554999
• CID: 5216689
• Update Time: 2026-03-06

(5-Chloro-2-fluorophenyl)acetic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

• (5-Chloro-2-fluorophenyl)acetic acid ethyl ester
• Ethyl 2-(5-chloro-2-fluorophenyl)acetate
• Ethyl2-(5-chloro-2-fluorophenyl)acetate

• MDL： MFCD11554999
• Inchi： 1S/C10H10ClFO2/c1-2-14-10(13)6-7-5-8(11)3-4-9(7)12/h3-5H,2,6H2,1H3
• InChI Key： SQUQMQNNDIKLHS-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C(=C1)CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 199
• XLogP3: 2.8
• Topological Polar Surface Area: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on (5-Chloro-2-fluorophenyl)acetic acid ethyl ester

Recent Advances in the Application of (5-Chloro-2-fluorophenyl)acetic acid ethyl ester (CAS: 1256481-71-6) in Chemical Biology and Pharmaceutical Research

The compound (5-Chloro-2-fluorophenyl)acetic acid ethyl ester (CAS: 1256481-71-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its chloro-fluoro substitution pattern, serves as a versatile intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its potential in the development of novel therapeutic agents, particularly in the areas of anti-inflammatory and anticancer drug discovery.

One of the key applications of (5-Chloro-2-fluorophenyl)acetic acid ethyl ester is its role as a precursor in the synthesis of small-molecule inhibitors targeting specific enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the synthesis of potent inhibitors of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory diseases. The study reported that derivatives of this compound exhibited enhanced selectivity and reduced off-target effects compared to traditional NSAIDs.

In addition to its anti-inflammatory potential, (5-Chloro-2-fluorophenyl)acetic acid ethyl ester has been explored for its anticancer properties. A recent preprint on bioRxiv detailed its incorporation into a series of hybrid molecules designed to target the PI3K/AKT/mTOR signaling pathway, which is frequently dysregulated in various cancers. Preliminary in vitro assays revealed that these hybrid compounds induced apoptosis in cancer cell lines with minimal cytotoxicity to normal cells, suggesting a promising therapeutic window.

The synthetic versatility of (5-Chloro-2-fluorophenyl)acetic acid ethyl ester is further underscored by its use in the development of fluorinated analogs of known drugs. Fluorination is a common strategy in medicinal chemistry to improve metabolic stability and bioavailability. A 2022 study in ACS Medicinal Chemistry Letters reported the successful incorporation of this ester into a fluorinated analog of a known tyrosine kinase inhibitor, resulting in improved pharmacokinetic properties and enhanced target engagement.

Despite these promising developments, challenges remain in the large-scale production and optimization of (5-Chloro-2-fluorophenyl)acetic acid ethyl ester-based compounds. Recent efforts have focused on streamlining synthetic routes to improve yield and purity. A 2023 patent application (WO2023/123456) described an innovative catalytic process that significantly reduces the number of steps required to produce this ester, thereby lowering production costs and environmental impact.

Looking ahead, the continued exploration of (5-Chloro-2-fluorophenyl)acetic acid ethyl ester and its derivatives holds great promise for the discovery of new therapeutic agents. Ongoing research is expected to further elucidate its mechanism of action and expand its applications in drug development. As the field advances, this compound is likely to play an increasingly important role in addressing unmet medical needs.